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Cat. No.: B1217158 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the photophysical properties of Coumarin 500
when excited via one-photon versus two-photon absorption. The information presented herein

is supported by experimental data from various scientific publications, offering a

comprehensive resource for researchers utilizing this versatile fluorophore in applications

ranging from fundamental photophysics to advanced cellular imaging.

Introduction to Coumarin 500
Coumarin 500, also known by its chemical name 7-ethylamino-4-trifluoromethylcoumarin, is a

widely used fluorescent dye known for its strong emission in the blue-green region of the

spectrum. Its photophysical properties, such as absorption and emission wavelengths,

fluorescence quantum yield, and lifetime, are sensitive to the solvent environment, making it a

useful probe for studying local polarity and viscosity. The advent of two-photon microscopy has

expanded the utility of fluorophores like Coumarin 500, enabling deeper tissue imaging with

reduced phototoxicity. This guide will delve into the distinct characteristics of Coumarin 500
under both one-photon and two-photon excitation regimes.
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The following table summarizes the key photophysical parameters of Coumarin 500 under

one-photon and two-photon excitation.

Property One-Photon Excitation Two-Photon Excitation

Excitation Wavelength (λ_ex) ~380 - 400 nm ~760 - 800 nm

Emission Wavelength (λ_em) ~480 - 510 nm ~480 - 510 nm

Molar Extinction Coefficient (ε)
High (e.g., ~25,000 M⁻¹cm⁻¹ in

ethanol)
Not applicable

Two-Photon Absorption Cross-

Section (σ₂)
Not applicable Estimated: 10-50 GM*

Fluorescence Quantum Yield

(Φ_f)
High (e.g., 0.68 in Methanol)

Assumed to be similar to one-

photon excitation

Fluorescence Lifetime (τ_f) ~2-5 ns (solvent dependent)
Assumed to be similar to one-

photon excitation
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
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